Cas no 67506-08-5 ((5S)-1-azabicyclo[3.2.0]heptan-7-one)

• Product Name: (5S)-1-azabicyclo[3.2.0]heptan-7-one
• CAS No: 67506-08-5
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 6643407
• PubChem ID: 53924810
• Update Time: 2024-03-02

(5S)-1-azabicyclo[3.2.0]heptan-7-one Chemical and Physical Properties

Names and Identifiers

• (5S)-1-azabicyclo[3.2.0]heptan-7-one

• Inchi： 1S/C6H9NO/c8-6-4-5-2-1-3-7(5)6/h5H,1-4H2/t5-/m0/s1
• InChI Key： INAHHIFQCVEWPW-YFKPBYRVSA-N
• SMILES： O=C1C[C@@H]2CCCN21

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Carbapenams